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Compound of Interest

Compound Name: D-64131

Cat. No.: B1669715

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and regulatory
compliance. This document provides essential information and procedural guidance for the
safe disposal of D-64131, also known as (5-Methoxy-1H-indol-2-yl)phenylmethanone.

D-64131 is a tubulin polymerization inhibitor with cytotoxic and antimitotic properties, making it
a compound of interest in cancer research.[1][2] Due to its biological activity, it is imperative to
handle and dispose of this chemical with the utmost care to prevent harm to personnel and the
environment.

l. Understanding the Compound: Key Data

A summary of the essential chemical and safety data for D-64131 is presented below. This
information is critical for a comprehensive understanding of the compound's properties.
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Property Value Reference

) (5-Methoxy-1H-indol-2-
Chemical Name [1]
yl)phenylmethanone

Synonym D-64131 [3]
CAS Number 74588-78-6 [1]
Molecular Formula C16H13NO2 [3]
Molecular Weight 251.28 g/mol [2]

) Tubulin Polymerization
Primary Hazard . ] o [1][2]
Inhibitor, Cytotoxic, Antimitotic

Il. Experimental Protocols: Safe Handling and
Disposal Procedures

The following protocols are based on general best practices for the disposal of hazardous
laboratory chemicals. Always consult the specific Safety Data Sheet (SDS) provided by the
manufacturer and adhere to your institution's and local environmental regulations.

A. Personal Protective Equipment (PPE) and Engineering Controls:

e Engineering Controls: Always handle D-64131 in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.

» Personal Protective Equipment:

o Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of
degradation or puncture before use.

o Eye Protection: Use safety glasses with side shields or chemical splash goggles.
o Lab Coat: A standard laboratory coat should be worn to protect street clothing.

B. Step-by-Step Disposal Procedure:
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» Waste Identification and Segregation:

o D-64131, as a bioactive and potentially hazardous compound, must be disposed of as
chemical waste.

o Do not mix D-64131 waste with non-hazardous trash or other incompatible waste streams.
e Containerization:

o Use a dedicated, properly labeled hazardous waste container. The container should be
made of a material compatible with the chemical and any solvents used.

o The label should clearly state "Hazardous Waste" and list the chemical name: "(5-
Methoxy-1H-indol-2-yl)phenylmethanone (D-64131)". Also, indicate any solvents present
in the waste.

o Waste Collection:

o For solid D-64131, carefully transfer the material into the designated waste container,
avoiding the creation of dust.

o For solutions of D-64131, pour the waste into the designated liquid waste container within
a fume hood.

e Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials.

» Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Never dispose of D-64131 down the drain or in the regular trash.[4]

C. Decontamination of Labware:
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e Any labware that has come into contact with D-64131 should be decontaminated.

» Rinse the contaminated labware with a suitable solvent (e.g., ethanol or acetone) and collect
the rinsate as hazardous waste.

« After initial decontamination, wash the labware with soap and water.

lll. Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of D-64131.

Click to download full resolution via product page
Caption: Workflow for the safe disposal of D-64131.

This comprehensive guide provides the necessary information for the safe and compliant
disposal of D-64131. By adhering to these procedures, laboratory professionals can ensure a
safe working environment and minimize their environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of D-64131: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669715#d-64131-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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